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Introduction
Propylene glycol monooleate, identified by the CAS number 1330-80-9, is an ester formed

from the reaction of propylene glycol and oleic acid.[1][2][3] This compound is a colorless to

pale yellow, oily liquid with hygroscopic properties.[1][2][3] Functioning primarily as a nonionic

surfactant and emulsifier, it finds extensive applications across the pharmaceutical, cosmetic,

and food industries.[1][2][3][4] Its amphiphilic nature, possessing both a hydrophilic propylene

glycol head and a lipophilic oleic acid tail, allows it to stabilize oil-in-water emulsions, making it

a valuable excipient in various formulations.[1][4] In the realm of drug development, it is

particularly noted for its role as a solubilizer and a penetration enhancer in topical and

transdermal delivery systems.[5][6][7] This guide provides an in-depth technical overview of

propylene glycol monooleate, encompassing its physicochemical properties, synthesis,

applications in drug delivery, and safety information.

Physicochemical Properties
A thorough understanding of the physicochemical properties of propylene glycol monooleate
is crucial for its effective application in research and formulation development. The key

properties are summarized in the table below.
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Property Value Reference

CAS Number 1330-80-9 [1][2][3]

Molecular Formula C21H40O3 [1][2][3]

Molecular Weight 340.54 g/mol [1][2]

Appearance
Colorless to pale yellow oily

liquid
[1][2][3]

Boiling Point 176-183 °C at 2 Torr [8]

Density 0.919 g/cm³ at 20°C [8]

Water Solubility 9.738 µg/L at 28°C [8]

LogP (o/w) 7.46 [8]

Synonyms

Propylene glycol oleate, 9-

Octadecenoic acid (9Z)-,

monoester with 1,2-

propanediol

[1][3]

Synthesis of Propylene Glycol Monooleate
Propylene glycol monooleate is typically synthesized through the esterification of oleic acid

and propylene glycol. Both chemical and enzymatic methods have been employed for its

production.

Chemical Synthesis
A common industrial method involves the direct esterification of oleic acid with propylene glycol

at elevated temperatures, often in the presence of a catalyst.

Experimental Protocol: Direct Esterification

Reactants: Oleic acid and 1,2-propanediol are the primary reactants. A typical molar ratio is

between 2:1 and 4:1 of 1,2-propanediol to oleic acid.
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Catalyst: A basic catalyst, such as potassium carbonate, calcium oxide, or sodium

carbonate, is added to the 1,2-propanediol. The catalyst amount is typically 0.10% to 0.30%

of the weight of 1,2-propanediol.

Reaction Conditions: The mixture is heated to a reaction temperature of 160-180°C under a

vacuum of 0.06-0.08 MPa. The esterification reaction is carried out for 2-4 hours.

Neutralization: After the reaction is complete, the mixture is cooled to 140-150°C, and

phosphoric acid is added to neutralize the basic catalyst. The neutralization reaction

proceeds for 0.5-1 hour.

Purification: The resulting crude ester can be purified through a multi-stage distillation

process to remove water, excess 1,2-propanediol, and any formed diesters, yielding a high-

purity propylene glycol monooleate product.

Enzymatic Synthesis
Enzymatic synthesis offers a milder and more specific alternative to chemical methods, often

resulting in a product with fewer impurities.

Experimental Protocol: Lipase-Catalyzed Esterification

Reactants: Oleic acid (e.g., 1g, 3.54 mM) and propylene glycol (e.g., 0.81g, 10.6 mM) are

combined.

Enzyme: An immobilized lipase (e.g., 100 mg of Lipase sp-382) is used as the catalyst.

Solvent: A suitable organic solvent, such as tertiary butyl alcohol (e.g., 5 ml), is used as the

reaction medium.

Dehydrating Agent: A molecular sieve (e.g., 1g of 3A) is added to remove the water produced

during the reaction and shift the equilibrium towards ester formation.

Reaction Conditions: The reaction mixture is placed in a sealed flask and shaken at a

controlled temperature (e.g., 50°C) for a specified duration (e.g., 6 hours).

Product Analysis: The reaction progress and product composition can be analyzed using

techniques such as gas chromatography to determine the ester synthesis ratio and the
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relative amounts of monoester and diester.[9]

Applications in Drug Development
Propylene glycol monooleate serves as a versatile excipient in pharmaceutical formulations,

particularly in topical and transdermal drug delivery systems.

Emulsifier and Solubilizer
Its surfactant properties make it an effective emulsifier for creating stable oil-in-water creams

and lotions. It can also enhance the solubility of poorly water-soluble active pharmaceutical

ingredients (APIs), thereby improving their bioavailability in topical formulations.

Penetration Enhancer
A key application of propylene glycol monooleate in drug delivery is its role as a penetration

enhancer, facilitating the transport of APIs across the stratum corneum, the primary barrier of

the skin.

Mechanism of Action as a Penetration Enhancer

The penetration-enhancing effect of propylene glycol is attributed to its ability to interact with

the components of the stratum corneum. The proposed mechanisms include:

Disruption of Stratum Corneum Lipids: Propylene glycol can fluidize the lipid bilayers of the

stratum corneum, increasing their permeability.[10]

Solubilization of Keratin: It can interact with and solubilize the keratin within the corneocytes.

[7]

Increased Drug Partitioning: It can alter the solubility of the drug within the stratum corneum,

thereby increasing its partitioning from the vehicle into the skin.[7]

Hydration of the Stratum Corneum: By acting as a humectant, it can increase the hydration

of the stratum corneum, which is known to enhance the permeation of many drugs.[7]

The oleate moiety of propylene glycol monooleate, being a fatty acid ester, can further

contribute to the disruption of the highly ordered lipid structure of the stratum corneum, creating
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a synergistic enhancement effect.

Experimental Workflow: In Vitro Skin Permeation Study

The following workflow outlines a typical experiment to evaluate the effect of propylene glycol
monooleate on the skin permeation of a drug.
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Caption: Workflow for an in vitro skin permeation study.
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Safety and Toxicology
Propylene glycol monooleate is generally considered a safe and well-tolerated excipient.

Safety Aspect Information Reference

General Safety

Generally Recognized as Safe

(GRAS) for use in food

products.

[3]

Acute Toxicity
Considered to have low acute

toxicity.
[11]

Skin Irritation

Generally considered non-

irritating to the skin, though

some safety data sheets

recommend avoiding contact

with skin and eyes.

[11][12]

Environmental Impact Biodegradable. [3]

Handling Precautions:

Standard laboratory safety practices should be followed when handling propylene glycol
monooleate. This includes wearing personal protective equipment such as safety glasses and

gloves. Ensure adequate ventilation in the working area. For detailed safety information, refer

to the material safety data sheet (MSDS).[11][12][13][14]

Conclusion
Propylene glycol monooleate (CAS 1330-80-9) is a multifunctional excipient with a well-

established safety profile. Its properties as an emulsifier, solubilizer, and penetration enhancer

make it a valuable tool for researchers and formulation scientists in the development of a wide

range of pharmaceutical products, especially for topical and transdermal applications. A

thorough understanding of its physicochemical characteristics and mechanisms of action is

essential for its optimal use in advancing drug delivery technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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